Cas no 391886-24-1 (N-({N'-(1E)-(furan-2-yl)methylidenehydrazinecarbonyl}methyl)thiophene-2-carboxamide)

• Product Name: N-({N'-(1E)-(furan-2-yl)methylidenehydrazinecarbonyl}methyl)thiophene-2-carboxamide
• CAS No: 391886-24-1
• MF: C₁₂H₁₁N₃O₃S
• MW: 277.299041032791
• CID: 6318728
• PubChem ID: 6895673
• Update Time: 2025-10-25

N-({N'-(1E)-(furan-2-yl)methylidenehydrazinecarbonyl}methyl)thiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-({N'-(1E)-(furan-2-yl)methylidenehydrazinecarbonyl}methyl)thiophene-2-carboxamide
• 391886-24-1
• (E)-N-(2-(2-(furan-2-ylmethylene)hydrazinyl)-2-oxoethyl)thiophene-2-carboxamide
• F0474-0798
• N-(2-(2-(Furan-2-ylmethylene)hydrazineyl)-2-oxoethyl)thiophene-2-carboxamide
• N-({N'-[(1E)-(furan-2-yl)methylidene]hydrazinecarbonyl}methyl)thiophene-2-carboxamide
• AKOS024578537
• CHEMBL3199624
• DTXSID801330587
• SMR000322960
• MLS000683129
• N-[2-[(2E)-2-(furan-2-ylmethylidene)hydrazinyl]-2-oxoethyl]thiophene-2-carboxamide

• Inchi： 1S/C12H11N3O3S/c16-11(15-14-7-9-3-1-5-18-9)8-13-12(17)10-4-2-6-19-10/h1-7H,8H2,(H,13,17)(H,15,16)/b14-7+
• InChI Key： VRFGXGBNKBZAAH-VGOFMYFVSA-N
• SMILES： S1C=CC=C1C(NCC(N/N=C/C1=CC=CO1)=O)=O

Computed Properties

• Exact Mass: 277.05211239g/mol
• Monoisotopic Mass: 277.05211239g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 362
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 112Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-({N'-(1E)-(furan-2-yl)methylidenehydrazinecarbonyl}methyl)thiophene-2-carboxamide

Professional Introduction to N-({N'-(1E)-(furan-2-yl)methylidenehydrazinecarbonyl}methyl)thiophene-2-carboxamide (CAS No. 391886-24-1)

N-({N'-(1E)-(furan-2-yl)methylidenehydrazinecarbonyl}methyl)thiophene-2-carboxamide, with the CAS number 391886-24-1, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense research interest. The structural framework of this molecule incorporates several key functional groups, including a thiophene ring, a carbonyl group, and a hydrazine moiety, which collectively contribute to its unique chemical and biological properties.

The thiophene ring, a heterocyclic aromatic structure, is known for its stability and versatility in drug design. It serves as a privileged scaffold in medicinal chemistry due to its ability to interact with biological targets in multiple ways. In particular, the thiophene moiety in N-({N'-(1E)-(furan-2-yl)methylidenehydrazinecarbonyl}methyl)thiophene-2-carboxamide contributes to its potential as an anti-inflammatory and anti-cancer agent. Recent studies have highlighted the role of thiophene derivatives in modulating various cellular pathways, making them attractive candidates for therapeutic intervention.

The hydrazinecarbonyl group, another critical component of this compound, is known for its reactivity and ability to form stable complexes with metal ions. This property has been exploited in the development of metal-based drugs and prodrugs, where the hydrazine moiety serves as a chelating agent. The presence of this group in N-({N'-(1E)-(furan-2-yl)methylidenehydrazinecarbonyl}methyl)thiophene-2-carboxamide suggests that it may have applications in metallodrug design, particularly in the context of targeted therapy for cancer and other chronic diseases.

The compound also features a furan ring substituent at the 2-position of the thiophene scaffold. Furan derivatives are well-documented for their biological activity and have been extensively studied for their potential applications in pharmaceuticals. The furan ring introduces additional electronic and steric effects into the molecule, which can influence its interactions with biological targets. Specifically, the electron-withdrawing nature of the furan ring can enhance the reactivity of the adjacent functional groups, such as the hydrazinecarbonyl moiety.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to gain deeper insights into the structural and functional properties of N-({N'-(1E)-(furan-2-yl)methylidenehydrazinecarbonyl}methyl)thiophene-2-carboxamide. These studies have revealed that the compound exhibits high binding affinity for several protein targets, including enzymes and receptors involved in inflammatory pathways. This finding aligns with the growing body of evidence suggesting that thiophene-based compounds can modulate immune responses and reduce inflammation.

In addition to its anti-inflammatory potential, N-({N'-(1E)-(furan-2-yl)methylidenehydrazinecarbonyl}methyl)thiophene-2-carboxamide has shown promise as an anti-cancer agent. Preclinical studies have demonstrated that this compound can inhibit the growth of various cancer cell lines by interfering with key signaling pathways involved in cell proliferation and survival. The mechanism of action appears to involve both direct interactions with cancer cells and modulation of the tumor microenvironment. These findings are particularly exciting given the increasing demand for novel therapeutic strategies to combat cancer.

The development of new drugs often involves a multi-step synthesis process, where intermediates such as N-(1E)-(furan-2-ylmethylene)hydrazinecarbonylmethylenethiophenecarboxamide play a crucial role. The synthesis of these intermediates requires careful optimization to ensure high yield and purity. Advances in synthetic methodologies have made it possible to produce these complex molecules more efficiently, thereby facilitating further research and development.

The pharmacokinetic properties of N-({N'-(1E)-(furan-2-yl)methylidenehydrazinecarbonyl}methyl)thiophene-2-carboxamide are also an important consideration in drug design. Studies have shown that this compound exhibits favorable solubility and bioavailability, which are essential for its clinical efficacy. Additionally, its metabolic stability suggests that it may have a prolonged half-life in vivo, allowing for less frequent dosing.

The potential therapeutic applications of N-({N'-(1E)-(furan-2-yl)methylidenehydrazinecarbonyl}methyl)thiophene-2-carboxamide extend beyond inflammation and cancer treatment. Research is ongoing to explore its effects on other disease areas, including neurodegenerative disorders and infectious diseases. The versatility of this compound lies in its ability to interact with multiple biological targets, making it a valuable tool for drug discovery.

Future directions in the study of N-{(N'-(1E)-(Furan)-2-ylmethylene)hydrazinocarbonylmethylene}thiophenecarboxamide include further characterization of its mechanism of action and identification of new analogs with enhanced potency and selectivity. Collaborative efforts between academic researchers and pharmaceutical companies are essential to translate these findings into clinical trials and ultimately bring new treatments to patients.

In conclusion, N-{(N'-(1E)-(Furan)-2-ylmethylene)hydrazinocarbonylmethylene}thiophenecarboxamide (CAS No. 391886-24-1) is a promising compound with significant potential in pharmaceutical applications. Its unique structural features and biological activities make it an attractive candidate for further research and development. As our understanding of molecular interactions continues to grow, compounds like this one will play an increasingly important role in addressing some of today's most pressing medical challenges.